Ethyl (3-amino-2-fluoro-3-oxopropyl)(methyl)phosphinate

• Molecular Formula: C6H13FNO3P
• Molecular Weight: 197.14 g/mol
• IUPAC Name: 3-[ethoxy(methyl)phosphoryl]-2-fluoropropanamide
• InChI: InChI=1S/C6H13FNO3P/c1-3-11-12(2,10)4-5(7)6(8)9/h5H,3-4H2,1-2H3,(H2,8,9)
• InChI Key: XDZUTZCCXHGOLU-UHFFFAOYSA-N
• Canonical SMILES: CCOP(=O)(C)CC(C(=O)N)F

Description

Ethyl (3-amino-2-fluoro-3-oxopropyl)(methyl)phosphinate is a useful research compound. Its molecular formula is C6H13FNO3P and its molecular weight is 197.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of ethyl 3-[ethoxy(methyl)phosphoryl]-2-fluoropropanoate (12.6 g, 55.6 mmol), ethanol (15 mL), and concentrated ammonium hydroxide (14.8 N, 5.6 mL, 83 mmol) were stirred at room temperature for 16 h. The solvent was evaporated and the residue chromatographed on a wet-packed silica gel column (5.5×31 cm) eluting with 90:10 methylene chloride/methanol. The appropriate fractions were combined and evaporated to give 9.5 g (86%) of ethyl (3-amino-2-fluoro-3-oxopropyl)(methyl)phosphinate as a clear oil. Data: 1H NMR (300 MHz, CDCl3) δ6.62 (s, 1H), 6.33 (s, 1H), 5.10-5.42 (m, 1H), 4.02-4.18 (m, 2H), 2.19-2.70 (m, 2H), 1.60 (d, J=14 Hz, 3H), 1.34 (m, 3H)